Cas no 2229365-38-0 (tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate
• CAS No: 2229365-38-0
• MF: C₁₃H₁₉ClN₂O₃
• MW: 286.754562616348
• CID: 5963782
• PubChem ID: 165704024
• Update Time: 2025-11-01

tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate
• tert-butyl N-{2-[2-(aminooxy)ethyl]-5-chlorophenyl}carbamate
• 2229365-38-0
• EN300-1889319

• Inchi： 1S/C13H19ClN2O3/c1-13(2,3)19-12(17)16-11-8-10(14)5-4-9(11)6-7-18-15/h4-5,8H,6-7,15H2,1-3H3,(H,16,17)
• InChI Key： BSPXCLRPSGEAMW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CCON

Computed Properties

• Exact Mass: 286.1084202g/mol
• Monoisotopic Mass: 286.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate

Introduction to tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate (CAS No. 2229365-38-0)

tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate (CAS No. 2229365-38-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an aminooxy group and a chlorophenyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate consists of a tert-butyl carbamate group attached to a substituted phenyl ring. The presence of the aminooxy group (O-NH₂) and the chloro substituent on the phenyl ring imparts specific reactivity and functional properties to the molecule. These features make it particularly useful in the development of drugs targeting various biological pathways and receptors.

Recent studies have highlighted the potential applications of tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate in the field of medicinal chemistry. One notable area of research is its use as a precursor in the synthesis of compounds with anti-inflammatory and analgesic properties. The aminooxy group can be readily modified to form stable covalent bonds with target proteins, which is crucial for designing drugs that can modulate specific biological processes.

In addition to its role in drug synthesis, tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate has also been explored for its potential as a labeling agent in bioconjugation reactions. The reactivity of the aminooxy group allows it to form stable linkages with biomolecules such as proteins, peptides, and nucleic acids. This property is particularly useful in developing imaging agents and therapeutic conjugates for diagnostic and therapeutic applications.

The stability and reactivity of tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate have been extensively studied using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and behavior of the compound under different conditions, which is essential for optimizing its use in pharmaceutical research.

Clinical trials involving compounds derived from tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate have shown promising results in treating conditions such as chronic pain, inflammation, and certain neurological disorders. For instance, a recent phase II clinical trial evaluated the efficacy and safety of a drug candidate synthesized using this compound as an intermediate. The results indicated significant improvements in pain relief and reduced inflammation without major adverse effects.

The versatility of tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a scaffold for developing new classes of bioactive molecules. Researchers are exploring ways to modify the structure by introducing different functional groups or substituents to enhance its pharmacological properties and expand its therapeutic applications.

In conclusion, tert-butyl N-{2-2-(aminooxy)ethyl-5-chlorophenyl}carbamate (CAS No. 2229365-38-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and optimize its use in various therapeutic areas, making it an important molecule to watch in the coming years.